Cas no 149127-56-0 (Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-)

Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl- structure
149127-56-0 structure
Product name:Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-
CAS No:149127-56-0
MF:C4H10N2O2
MW:118.134400844574
CID:209205
PubChem ID:154635

Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-
    • 2-hydroperoxypropan-2-yl(methyl)diazene
    • 2-[(E)-methyldiazenyl]propan-2-yl hydroperoxide
    • 2-Methylazo-2-propyl hydroperoxide
    • CCRIS 6656
    • 2-METHYLAZO-2-PROPYLHYDROPEROXIDE
    • DTXSID201030751
    • AKOS006276348
    • 149127-56-0
    • Inchi: InChI=1S/C4H10N2O2/c1-4(2,8-7)6-5-3/h7H,1-3H3/b6-5+
    • InChI Key: ZJQJZIJIBNDGAR-AATRIKPKSA-N
    • SMILES: O(C(/N=N/C)(C)C)O

Computed Properties

  • Exact Mass: 118.0743
  • Monoisotopic Mass: 118.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.2Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 153.8°Cat760mmHg
  • Flash Point: 46.8°C
  • Refractive Index: 1.433
  • PSA: 54.18

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